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Compound of Interest

Compound Name: 1,1-Dichlorocyclopentane

Cat. No.: B1615501

An In-Depth Technical Guide to the Physical Properties of 1,1-Dichlorocyclopentane

Abstract

This technical guide provides a comprehensive overview of the key physical properties of 1,1-
Dichlorocyclopentane (CAS No: 31038-06-9), specifically its boiling point and density.
Designed for researchers, scientists, and professionals in drug development and organic
synthesis, this document synthesizes reported data with detailed, field-proven experimental
protocols for accurate determination. By explaining the causality behind methodological
choices and grounding all information in authoritative sources, this guide serves as a practical
and reliable resource for laboratory applications involving this chlorinated cyclic hydrocarbon.

Introduction to 1,1-Dichlorocyclopentane

1,1-Dichlorocyclopentane is a halogenated derivative of cyclopentane, presenting as a
colorless liquid at ambient temperature.[1] Its molecular structure, featuring two chlorine atoms
geminally substituted on the cyclopentane ring, imparts specific physical and chemical
characteristics that are crucial for its application and handling.[1] As an intermediate in organic
synthesis, understanding its physical properties is paramount for process design, reaction
optimization, safety protocols, and purification procedures like distillation.[1] The polarity
induced by the carbon-chlorine bonds, coupled with its molecular weight, significantly
influences its intermolecular forces, which in turn dictate properties such as boiling point and
density.[2][3][4]
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Physicochemical Data Summary

The accurate physical properties of a compound are foundational for its application in a
research or industrial setting. The reported boiling point and density for 1,1-
Dichlorocyclopentane can vary slightly between sources, which may be attributable to
different experimental conditions or purity levels.

Physical Property Reported Value Source

Boiling Point 140-143 °C ChemicalBook[5][6]

161.8 °C at 760 mmHg LookChem([7], Guidechem][8]

Density 1.1828 g/cm3 ChemicalBook[5][6]

1.19 g/cm3 LookChem([7], Guidechem][8]

Molecular Formula CsHsClz PubChem[9], Guidechem][10]
Molecular Weight 139.02 g/mol PubChem[9]

These values indicate that 1,1-Dichlorocyclopentane is a relatively dense liquid with a
moderately high boiling point, consistent with other halogenated alkanes of similar molecular
weight.[2][3] The presence of two chlorine atoms increases its molecular mass and introduces
polar C-Cl bonds, leading to stronger intermolecular forces (dipole-dipole interactions and van
der Waals forces) compared to its parent hydrocarbon, cyclopentane.[2][4][11] This results in a
significantly higher boiling point than that of cyclopentane (49 °C).

Experimental Determination of Boiling Point
Scientific Principle

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For accurate and reproducible measurements, the
experimental setup must allow for precise temperature monitoring of the liquid-vapor
equilibrium under controlled pressure. The distillation method is a robust technique for
determining the boiling point of a macroscopic sample, as it directly measures the temperature
at which a stable distillation rate is achieved.
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Detailed Experimental Protocol (Distillation Method)

This protocol outlines the standard procedure for determining the boiling point of 1,1-
Dichlorocyclopentane.

Materials:

Round-bottom flask (25 mL or 50 mL)

« Distillation head with condenser

o Thermometer (calibrated, with appropriate range)
o Heating mantle with a stirrer or boiling chips

e Receiving flask

e Laboratory clamps and stand

o Sample of 1,1-Dichlorocyclopentane
Procedure:

o Apparatus Assembly: Assemble the distillation apparatus in a fume hood. Ensure all glass
joints are securely connected.

o Sample Preparation: Place approximately 10-15 mL of 1,1-Dichlorocyclopentane into the
round-bottom flask. Add a magnetic stir bar or a few boiling chips to ensure smooth boiling
and prevent bumping.

o Expertise & Experience: Boiling chips or stirring are critical for preventing superheating of
the liquid, which can lead to inaccurate, elevated temperature readings and potential
hazards.

o Thermometer Placement: Position the thermometer in the distillation head so that the top of
the mercury bulb is level with the bottom of the side-arm leading to the condenser.
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o Trustworthiness: This specific placement ensures that the temperature being measured is
that of the vapor in equilibrium with the boiling liquid, which is the true boiling point.

o Heating and Distillation: Begin heating the flask gently. As the liquid boils, vapor will rise, and
the temperature on the thermometer will increase.

» Data Recording: Record the temperature when the first drop of distillate condenses and falls
into the receiving flask. Continue to heat to maintain a slow, steady distillation rate
(approximately 1-2 drops per second). The temperature should stabilize; this stable
temperature is the boiling point of the substance.

o Completion: Stop heating once a small amount of residue is left in the distillation flask. Never
distill to dryness, as this can lead to the formation of unstable peroxides or other side
reactions.

Experimental Workflow Diagram
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Experimental Determination of Density
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Scientific Principle

Density is an intrinsic physical property defined as the mass of a substance per unit of volume
(p = m/V).[12][13] For liquids, density is temperature-dependent; therefore, precise temperature
control and measurement are essential for accurate results. The use of a pychometer (a
specific gravity bottle) is a highly accurate method, as it allows for the precise determination of
the volume of the container, which can then be used to find the density of a liquid of known
mass.

Detailed Experimental Protocol (Pychometer Method)

This protocol provides a self-validating system for obtaining high-precision density
measurements.

Materials:

e Pycnometer (e.g., 10 mL) with a stoppered capillary
e Analytical balance (readable to +0.0001 g)

o Constant temperature water bath

o Thermometer (calibrated)

« Distilled water (for calibration)

o Acetone (for drying)

o Sample of 1,1-Dichlorocyclopentane

Procedure:

 Calibration of Pycnometer Volume: a. Clean and dry the pycnometer and its stopper
thoroughly. Weigh the empty, dry pycnometer on the analytical balance. Record this mass
(ma1). b. Fill the pycnometer with distilled water and insert the stopper, allowing excess water
to exit through the capillary. c. Place the filled pycnometer in a constant temperature water
bath (e.g., 20.0 °C) for 15-20 minutes to allow for thermal equilibrium. d. Remove the
pycnometer, carefully dry the exterior, and weigh it. Record this mass (mz). e. Record the
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temperature of the water bath (T). Look up the known density of water (p_water) at this
temperature from a standard reference table. f. Calculate the precise volume of the
pycnometer (V) using the formula: V = (mz2 - m1) / p_water.

o Trustworthiness: This calibration step is crucial as it accounts for any minor imperfections
in the flask's stated volume, making the measurement system self-validating.

o Density Measurement of Sample: a. Empty the pycnometer, rinse with acetone, and dry it
completely. b. Fill the dry pycnometer with 1,1-Dichlorocyclopentane, insert the stopper,
and equilibrate it in the same constant temperature water bath used for calibration. c.
Remove the pycnometer, carefully dry the exterior, and weigh it. Record this mass (ms). d.
Calculate the mass of the sample (m_sample) by subtracting the mass of the empty
pycnometer: m_sample = ms - mi. e. Calculate the density of the sample (p_sample) at
temperature T: p_sample = m_sample / V.

Experimental Workflow Diagram
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Caption: Workflow for Density Determination using a Pycnometer.

Safety and Handling
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As a chlorinated hydrocarbon, 1,1-Dichlorocyclopentane should be handled with appropriate
safety measures in a well-ventilated fume hood.[14] Personal protective equipment (PPE),
including chemical-resistant gloves and safety goggles, is mandatory to avoid skin and eye
contact.[14] Users should consult the Safety Data Sheet (SDS) for comprehensive hazard
information and emergency procedures before handling the compound.[14]

Conclusion

The physical properties of 1,1-Dichlorocyclopentane, particularly its boiling point and density,
are defining characteristics for its use in scientific and industrial applications. While reference
data provides a strong baseline, empirical verification using standardized, high-precision
protocols is essential for ensuring accuracy in process modeling, quality control, and
experimental design. The methodologies detailed in this guide provide a robust framework for
researchers to confidently determine these critical parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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